Cas no 1541737-67-0 ({1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine)

{1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine
- {1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine
- 1541737-67-0
- EN300-1751328
-
- Inchi: 1S/C14H20N2O/c15-11-14(5-6-14)12-3-1-2-4-13(12)16-7-9-17-10-8-16/h1-4H,5-11,15H2
- InChI Key: KDEMUOBNLSEUAX-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1=CC=CC=C1C1(CN)CC1
Computed Properties
- Exact Mass: 232.157563266g/mol
- Monoisotopic Mass: 232.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.5Ų
{1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1751328-0.5g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 0.5g |
$1027.0 | 2023-09-20 | ||
Enamine | EN300-1751328-2.5g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 2.5g |
$2100.0 | 2023-09-20 | ||
Enamine | EN300-1751328-1g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 1g |
$1070.0 | 2023-09-20 | ||
Enamine | EN300-1751328-10g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 10g |
$4606.0 | 2023-09-20 | ||
Enamine | EN300-1751328-0.05g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 0.05g |
$900.0 | 2023-09-20 | ||
Enamine | EN300-1751328-0.25g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 0.25g |
$985.0 | 2023-09-20 | ||
Enamine | EN300-1751328-5.0g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 5g |
$3105.0 | 2023-06-03 | ||
Enamine | EN300-1751328-10.0g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 10g |
$4606.0 | 2023-06-03 | ||
Enamine | EN300-1751328-1.0g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 1g |
$1070.0 | 2023-06-03 | ||
Enamine | EN300-1751328-5g |
{1-[2-(morpholin-4-yl)phenyl]cyclopropyl}methanamine |
1541737-67-0 | 5g |
$3105.0 | 2023-09-20 |
{1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine Related Literature
-
Zhiliang Cheng,Ajlan Al Zaki,Ian W. Jones,Henry K. Hall, Jr.,Craig A. Aspinwall,Andrew Tsourkas Chem. Commun., 2014,50, 2502-2504
-
Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
Additional information on {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine
Comprehensive Overview of {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine (CAS No. 1541737-67-0)
The compound {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine (CAS No. 1541737-67-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropyl ring and a morpholine moiety, makes it a valuable intermediate in drug discovery and development. This article delves into its properties, applications, and relevance in modern scientific research, addressing common queries and trending topics in the field.
{1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine is classified as an amine derivative with a molecular formula that includes a phenyl group substituted with a morpholine ring. The presence of the cyclopropylmethanamine group adds to its versatility, enabling interactions with various biological targets. Researchers often explore its potential in modulating neurotransmitter systems, making it a subject of interest in neuroscience and pharmacology.
One of the most frequently asked questions about {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine is its role in medicinal chemistry. The compound's structure suggests potential applications as a building block for designing novel therapeutics, particularly in the treatment of neurological disorders. Its ability to cross the blood-brain barrier, combined with its affinity for specific receptors, positions it as a promising candidate for further study.
In addition to its pharmaceutical potential, {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine is also explored in material science. The morpholine and cyclopropyl groups contribute to its stability and reactivity, making it useful in synthesizing advanced polymers and coatings. This dual applicability in both life sciences and industrial chemistry highlights its broad utility.
The synthesis of {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the cyclopropyl ring and the introduction of the morpholine moiety. Researchers optimize these processes to achieve high yields and purity, ensuring the compound's suitability for further applications.
From an SEO perspective, terms like "morpholine derivatives in drug discovery" and "cyclopropylmethanamine applications" are trending in scientific literature and search engines. These keywords reflect the growing interest in {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine and related compounds. By addressing these topics, this article aims to provide valuable insights for researchers and industry professionals.
Safety and handling of {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine are also critical considerations. While not classified as hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under various conditions makes it a reliable reagent for experimental work.
Market trends indicate a rising demand for {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine, driven by its applications in pharmaceuticals and materials. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to the needs of academic and industrial researchers.
In conclusion, {1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine (CAS No. 1541737-67-0) is a multifaceted compound with significant potential in multiple scientific domains. Its unique structural features and broad applicability make it a valuable subject of study, aligning with current research trends and industry demands. This overview serves as a comprehensive resource for those seeking detailed information on this intriguing molecule.
1541737-67-0 ({1-2-(morpholin-4-yl)phenylcyclopropyl}methanamine) Related Products
- 929203-04-3(4-(3-pyridinyl)phenylboronic acid pinacol ester)
- 1894868-36-0(1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine)
- 483968-03-2(1-(2,6-dimethyl-1-piperidinyl)-3-(3-methoxyphenoxy)-2-propanol)
- 1904577-98-5(Tert-butyl 3-amino-3-(naphthalen-1-yl)propanoate)
- 1261488-03-2(2-Chloro-4,6-difluorotoluene)
- 124-83-4((1R,3S)-Camphoric Acid)
- 2171464-62-1(4-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanoic acid)
- 2227817-85-6((2R)-6,6-dimethylheptan-2-amine)
- 1950586-56-7(1-Pyrenyl Potassium Sulfate)
- 111362-50-6(5-Amino-2-chlorobenzamide)




